Cas no 1866-03-1 (Benzaldehyde,2-methyl-5-(1-methylethyl)-)

• Product name: Benzaldehyde,2-methyl-5-(1-methylethyl)-
• CAS No: 1866-03-1
• MF: C₁₁H₁₄O
• MW: 162.22826
• CID: 118162
• PubChem ID: 5215589

Benzaldehyde,2-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-methyl-5-(1-methylethyl)-
• 2-methyl-5-propan-2-ylbenzaldehyde
• Benzaldehyde, 2-methyl-5-(1-methylethyl)- (9CI)
• 3-Isopropyl-6-methyl benzaldehyde
• MHYUKGZOUHPXRQ-UHFFFAOYSA-N
• 1866-03-1
• 5-isopropyl-2-methyl-benzaldehyde
• SCHEMBL1302119
• DTXSID30410592

• Inchi： InChI=1S/C11H14O/c1-8(2)10-5-4-9(3)11(6-10)7-12/h4-8H,1-3H3
• InChI Key： MHYUKGZOUHPXRQ-UHFFFAOYSA-N
• SMILES： CC1C=CC(C(C)C)=CC=1C=O

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids